Cas no 20618-52-4 (1-(4-methylphenyl)-3-[(4-methylphenyl)sulfanyl]propan-1-one)

• Product Name: 1-(4-methylphenyl)-3-[(4-methylphenyl)sulfanyl]propan-1-one
• CAS No: 20618-52-4
• MF: C₁₇H₁₈OS
• MW: 270.389223575592
• CID: 4635818
• Update Time: 2025-10-31

1-(4-methylphenyl)-3-[(4-methylphenyl)sulfanyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHYLPHENYL)-3-[(4-METHYLPHENYL)SULFANYL]-1-PROPANONE
• SALOR-INT L171328-1EA
• 1-(4-methylphenyl)-3-[(4-methylphenyl)sulfanyl]propan-1-one
• 1-Propanone, 1-(4-methylphenyl)-3-[(4-methylphenyl)thio]-

• Inchi： 1S/C17H18OS/c1-13-3-7-15(8-4-13)17(18)11-12-19-16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
• InChI Key： IAAOEDLZRKCSTK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)(=O)CCSC1=CC=C(C)C=C1

Additional information on 1-(4-methylphenyl)-3-[(4-methylphenyl)sulfanyl]propan-1-one

Professional Introduction to Compound with CAS No. 20618-52-4 and Product Name: 1-(4-methylphenyl)-3-[(4-methylphenyl)sulfanyl]propan-1-one

The compound in question, identified by the chemical abstracts service number CAS No. 20618-52-4, is a significant molecule in the realm of pharmaceutical chemistry and organic synthesis. Its systematic name, 1-(4-methylphenyl)-3-[(4-methylphenyl)sulfanyl]propan-1-one, provides a detailed insight into its structural framework, which comprises a ketone group and two aromatic rings linked through a sulfur bridge. This unique structural configuration imparts distinct chemical properties that make it a subject of interest in various research applications.

The molecular structure of this compound consists of a central propan-1-one backbone, substituted with two 4-methylphenyl groups at the first and third positions, and an additional (4-methylphenyl)sulfanyl group at the third position. This arrangement creates a rigid framework with potential for diverse interactions, both in terms of electronic and steric effects. The presence of sulfur in the (4-methylphenyl)sulfanyl moiety introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially influencing its reactivity in biological systems.

In recent years, there has been growing interest in molecules with sulfur-containing heterocycles due to their broad spectrum of biological activities. The compound with CAS No. 20618-52-4 falls into this category, and its derivatives have been explored for their pharmacological potential. Specifically, the 1-(4-methylphenyl)-3-[(4-methylphenyl)sulfanyl]propan-1-one scaffold has shown promise in preliminary studies as a lead compound for further development.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The aromatic rings and the sulfur bridge provide multiple sites for further functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, modifications at the sulfur atom or the methyl groups could enhance binding affinity to certain enzymes or receptors, making it a valuable building block in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies using 1-(4-methylphenyl)-3-[(4-methylphenyl)sulfanyl]propan-1-one have revealed potential interactions with various protein targets, including those involved in inflammatory pathways and metabolic disorders. These findings align with current trends in medicinal chemistry, where there is a strong emphasis on developing molecules that can modulate biological processes through precise targeting.

The synthesis of this compound involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. The introduction of the sulfur bridge requires careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic-sulfur linkage efficiently. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also showcase the advancements in organic chemistry that facilitate complex molecule construction.

Beyond its synthetic utility, the compound has garnered attention for its potential role in material science applications. The rigid structure and polar nature of 1-(4-methylphenyl)-3-[(4-methylphenyl)sulfanyl]propan-1-one make it a candidate for use as a ligand or additive in polymer formulations. Its ability to interact with both organic and inorganic substrates could lead to novel materials with enhanced properties such as conductivity or mechanical strength.

In conclusion, the compound identified by CAS No. 20618-52-4 and named 1-(4-methylphenyl)-3-[(4-methylphenyl)sulfanyl]propan-1-one represents a fascinating subject of study with implications spanning pharmaceuticals and materials science. Its unique structural features offer opportunities for further exploration, both in terms of synthetic chemistry and biological activity. As research continues to uncover new applications for sulfur-containing heterocycles, this compound stands out as a promising candidate for future development.